3-Chloro-5-(3-chloropropoxy)pyridine

• Molecular Formula: C8H9Cl2NO
• Molecular Weight: 206.07 g/mol
• IUPAC Name: 3-chloro-5-(3-chloropropoxy)pyridine
• InChI: InChI=1S/C8H9Cl2NO/c9-2-1-3-12-8-4-7(10)5-11-6-8/h4-6H,1-3H2
• InChI Key: XKRIOOPAIMZMPY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Cl)OCCCCl

Description

3-Chloro-5-(3-chloropropoxy)pyridine is a useful research compound. Its molecular formula is C8H9Cl2NO and its molecular weight is 206.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a solution of 5-chloro-3-pyridinol (15.00 g, 115.8 mmol) in N,N-dimethylformamide (DMF) (10 mL) was added drop-wise over 5 min to a cold (0-5° C.), stirring slurry of sodium hydride (3.69 g of an 80% dispersion in mineral oil, 123.0 mmol) in DMF (15 mL). The mixture was allowed to stir and warm to ambient temperature over 1 h. Next, 1-chloro-3-iodopropane (28.4 g, 138.9 mmol) was added drop-wise over 5 min. The resulting dark-brown mixture was stirred at ambient temperature for 4 h. Water (25 mL) was added, followed by saturated NaCl solution (25 mL), and the mixture was extracted with ether (4×50 mL). The combined ether extracts were dried (Na2SO4), filtered, and concentrated by rotary evaporation to a residue that was dried briefly under high vacuum to give 17.22 g (73.0%) of an oil.